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Compound of Interest

Compound Name: Nekal

Cat. No.: B083116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nekal, a wetting agent used in

textile research and processing. This document details its chemical properties, mechanism of

action, and applications, along with protocols for its evaluation. Nekal is the trade name for a

series of anionic surfactants, most notably sodium alkyl naphthalene sulfonate. These

compounds are highly effective at reducing the surface tension of aqueous solutions, which

allows for rapid wetting and penetration of liquids into textile fibers.

Chemical Properties and Mechanism of Action
Nekal, chemically classified as a sodium alkyl naphthalene sulfonate, is an anionic surfactant.

[1][2][3] Its molecular structure consists of a hydrophobic alkyl naphthalene group and a

hydrophilic sulfonate group. This amphiphilic nature allows it to orient at the interface between

water and a solid surface (such as a textile fiber), reducing the surface tension of the water.[1]

[3] By lowering the surface tension, Nekal facilitates the spreading of the liquid across the fiber

surface and its penetration into the porous structure of the yarn. This action is crucial in various

textile wet processing stages, including dyeing, scouring, and finishing, as it ensures uniform

application of dyes and chemicals.[1][2][4]

Quantitative Data
The effectiveness of a wetting agent is determined by its ability to lower surface tension and

decrease the wetting time of a textile material. The following tables summarize key
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performance data for Nekal (sodium alkyl naphthalene sulfonate).

Table 1: Surface Tension of Nekal BX Solution

Concentration (% w/v) Surface Tension (dynes/cm)

0.2 ~36.9

Note: This data is based on historical measurements of commercial Nekal BX.

Table 2: Illustrative Wetting Performance by Draves Test

The following data is a representative example of the wetting performance of a typical sodium

alkyl naphthalene sulfonate wetting agent at 25°C in distilled water. Actual values for a specific

Nekal product may vary.

Concentration (g/L) Average Wetting Time (seconds)

0.5 120

1.0 45

2.0 25

3.0 15

Experimental Protocols
Evaluation of Wetting Efficiency: The Draves Wetting
Test (ASTM D2281)
The Draves wetting test is a standard method used to evaluate the efficiency of a wetting agent

by measuring the time it takes for a weighted cotton skein to sink in a solution of the wetting

agent.[5][6][7]

Materials and Apparatus:

Nekal (sodium alkyl naphthalene sulfonate)
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Distilled or deionized water

5-gram cotton test skeins (Draves 40/2)[5][8]

500-mL graduated cylinders

Draves hook and anchor (weight) assembly (3.0 g hook)[5]

Stopwatch

Volumetric flasks and pipettes

Beakers

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Nekal in distilled water. For

example, a 1% (10 g/L) stock solution can be prepared by dissolving 10 grams of Nekal in 1

liter of distilled water.

Preparation of Test Solutions: From the stock solution, prepare a series of dilutions in

volumetric flasks. For instance, prepare solutions with concentrations of 0.5 g/L, 1.0 g/L, 2.0

g/L, and 3.0 g/L.

Test Setup: Pour 500 mL of the test solution into a 500-mL graduated cylinder.

Skein Preparation: Fold the cotton skein and attach the 3.0-gram hook of the Draves weight

assembly.

Wetting Time Measurement:

Hold the weighted skein just above the surface of the test solution.

Start the stopwatch simultaneously as the skein is dropped into the solution.

The skein will float on the surface initially. As the wetting agent solution penetrates the

cotton fibers, the skein will begin to sink.
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Stop the stopwatch the moment the skein, fully wetted, sinks completely.[5]

Replicates: Repeat the measurement at least three times for each concentration and

calculate the average wetting time.

Data Analysis:

Plot the average wetting time (in seconds) against the concentration of the Nekal solution (in

g/L). This will demonstrate the relationship between concentration and wetting efficiency.

Visualizations
Experimental Workflow for Draves Wetting Test
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Caption: Workflow for the Draves Wetting Test.
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Mechanism of Action of Nekal
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Caption: Logical relationship of Nekal's wetting action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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